4-cyclopropyl-3-(furan-2-yl)-1-(2-(4-methoxyphenyl)-2-oxoethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-5-(furan-2-yl)-2-[2-(4-methoxyphenyl)-2-oxoethyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H17N3O4/c1-24-14-8-4-12(5-9-14)15(22)11-20-18(23)21(13-6-7-13)17(19-20)16-3-2-10-25-16/h2-5,8-10,13H,6-7,11H2,1H3
• InChI Key: OIOZYZYPMLGTGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2C(=O)N(C(=N2)C3=CC=CO3)C4CC4
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 1797738-94-3

Description

4-cyclopropyl-3-(furan-2-yl)-1-(2-(4-methoxyphenyl)-2-oxoethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds with the 1,2,4-triazole and furan moieties have demonstrated a broad spectrum of biological activities, making them a focal point in pharmaceutical chemistry. The synthesis of new derivatives, such as 2-methoxy-6-[(3-alkyl/aryl-4,5-dihydro-1H-1,2,4-triazol-5-on-4-yl)-azomethine]phenyl furan-2-carboxylates, has been explored for their potential as biologically active molecules. The in vitro antioxidant properties of these compounds were evaluated, highlighting their potential therapeutic applications (Gürbüz et al., 2020).

Antimicrobial Applications

The design and synthesis of azole derivatives from furan-2-carbohydrazide have been conducted, leading to compounds with promising antimicrobial activities. Among these, the synthesis of 5-(furan-2-yl)-4-{[(4-methoxyphenyl)methylidene]amino}-4H-1,2,4-triazole-3-thiol demonstrates the potential of such compounds in combating microbial infections, with some derivatives displaying significant activity against tested microorganisms (Başoğlu et al., 2013).

Material Science and Energetic Materials

Further applications extend into material science, where derivatives of 1,2,4-triazole and furan have been synthesized for their potential as insensitive energetic materials. These compounds exhibit moderate thermal stabilities and are insensitive towards impact and friction, indicating their suitability for safer energetic materials (Yu et al., 2017).

Advanced Organic Synthesis

The compound and its related derivatives have been utilized in advanced organic synthesis techniques. For instance, the InCl3-promoted Prins cyclization has been applied to synthesize novel series of cis-fused hexahydro-1H-furo[3,4-c]pyran derivatives, showcasing the versatility of furan-containing compounds in the creation of complex organic structures (Reddy et al., 2012).